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Compound of Interest

Compound Name: Hexylcyclohexane

Cat. No.: B1328777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for hexylcyclohexane. The information is compiled and presented to meet the
needs of laboratory and research professionals, with a focus on clarity and practical

application.

Chemical and Physical Properties

Hexylcyclohexane is a colorless liquid.[1] Its key physical and chemical properties are
summarized in the table below for easy reference. This data is crucial for understanding its
behavior under various laboratory conditions, designing experiments, and implementing

appropriate safety controls.
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Property Value Source(s)
Molecular Formula C12H24 [2][31[4][5][6]
Molar Mass 168.32 g/mol [21[3][4]1[5][6]
CAS Number 4292-75-5 [21[41[7]
Appearance Colorless liquid [LI2113114]17]
Density Q/Tr)r:?ximately 0.81-0.82 B4

Boiling Point Approximately 208 - 221 °C [3114]
Melting Point fc[:)proximately -9.55 °C to -52 B4

Soluble in organic solvents like
Solubility ethanol and ether; slightly ChemBK]3][4]

soluble in water.[3][4]

Refractive Index 1.4450 to 1.4490 [3114]

Hazard Identification and GHS Classification

According to aggregated GHS information, hexylcyclohexane is classified with the following
hazards in a significant percentage of notifications:

e H302: Harmful if swallowed [Warning Acute toxicity, oral][2]
o H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation][2]

It is important to note that some reports indicate that this chemical does not meet GHS hazard
criteria.[2] However, given the warnings from multiple sources, it is prudent to handle it with
care.

Toxicology and Health Effects

Prolonged or frequent contact with hexylcyclohexane may cause skin dryness and irritation.
[3] Inhalation of high concentrations of its vapor, particularly in enclosed spaces, may lead to
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dizziness, headache, and drowsiness.[3] Ingestion is harmful and should be avoided.[2][3]

Due to a lack of specific toxicological studies on hexylcyclohexane in the public domain, it is
often recommended to refer to the safety data for cyclohexane for additional guidance.[1] For
cyclohexane, overexposure can cause headache, dizziness, tiredness, nausea, and vomiting.

[8]

Handling and Storage Precautions

Proper handling and storage are critical to ensure safety when working with
hexylcyclohexane.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

PPE Type Specification Source(s)

Chemical safety goggles or
) eyeglasses that meet OSHA
Eye Protection [°]
29 CFR 1910.133 or European

Standard EN166.

Wear appropriate protective
Hand Protection gloves to prevent skin [319]

exposure.

Wear appropriate protective
Skin and Body Protection clothing to prevent skin [319]

exposure.

Use in a well-ventilated area.

[3] If ventilation is inadequate, o
ChemBK,[3] Chevron Phillips

Respiratory Protection a NIOSH-approved respirator )
Chemical[8]

for organic vapors may be

necessary.[8]
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Safe Handling Practices
e Wash hands thoroughly after handling.[9]

o Use with adequate ventilation.[9]

e Avoid contact with eyes, skin, and clothing.[9]

o Keep away from heat, sparks, open flames, and other ignition sources.[8][10][11][12]
o Take precautionary measures against static discharge.[8][9]

e Ground and bond containers when transferring material.[9]

e Use non-sparking tools and explosion-proof equipment.[8][9][13]

Storage Conditions

o Store in a tightly closed container.[3][9]
e Keep in a cool, dry, and well-ventilated place.[8][10][11]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[8]

First Aid Measures

In case of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
breathing has stopped, begin

Inhalation J _ PP ? [14]
rescue breathing. Seek

medical attention.

Remove contaminated
clothing. Wash the affected

Skin Contact area with plenty of soap and [8][14]
water. If skin irritation persists,

call a physician.

Flush eyes with water as a
precaution. Remove contact

Eye Contact ] [8][14]
lenses if present and easy to

do. Continue rinsing.

Do NOT induce vomiting. Keep
the respiratory tract clear.
) Never give anything by mouth
Ingestion _ [8]
to an unconscious person.
Seek immediate medical

attention.

Fire Fighting and Accidental Release Measures

Fire Fighting

o Suitable Extinguishing Media: Alcohol-resistant foam, carbon dioxide (CO2), or dry chemical.
[8]

o Unsuitable Extinguishing Media: High volume water jet.[8]

e Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[9][13] Containers may explode when heated.[13]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[8][9]
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Accidental Release

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition.[8][9]

» Environmental Precautions: Prevent product from entering drains or waterways.[11]

e Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[9] Use spark-proof tools.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates a generalized workflow for the safe handling of
hexylcyclohexane in a research setting, from procurement to disposal.
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Receipt and Inspection
- Verify chemical identity
- Check for container damage

Store Appropriately

Storage
- Cool, dry, well-ventilated area
- Away from ignition sources
- Tightly sealed container

Before Use

Pre-Use Preparation
- Review SDS
- Conduct risk assessment
- Don appropriate PPE

Proceed with Caution Return to Storage

Chemical Handling/Use
- Use in a fume hood or well-ventilated area
- Grounding and bonding for transfers
- Use non-sparking tools

1
/
Generate Waste IIIf Spill Occurs After Use

Spill or Emergency
- Evacuate area
- Follow emergency procedures
- Administer first aid if necessary

Post-Use
- Securely close container
- Decontaminate work area

Waste Collection
- Collect in a designated, labeled waste container
- Do not mix with incompatible wastes

7
7

e
Dispose of Waste // Cleanup and Dispose

Waste Disposal

- Follow institutional and regulatory guidelines
- Use a licensed waste disposal contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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